4-[1-(3-methoxybenzyl)-3-methyl-1H-1,2,4-triazol-5-yl]pyridine

• IUPAC Name: 4-[2-[(3-methoxyphenyl)methyl]-5-methyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C16H16N4O/c1-12-18-16(14-6-8-17-9-7-14)20(19-12)11-13-4-3-5-15(10-13)21-2/h3-10H,11H2,1-2H3
• InChI Key: KXSUZHKFIUXKPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C2=CC=NC=C2)CC3=CC(=CC=C3)OC
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

4-[1-(3-methoxybenzyl)-3-methyl-1H-1,2,4-triazol-5-yl]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a triazole derivative that exhibits unique properties, making it useful in different areas of research.

Mechanism of Action

The mechanism of action of 4-[1-(3-methoxybenzyl)-3-methyl-1H-1,2,4-triazol-5-yl]pyridine is not fully understood. However, studies have shown that the compound exhibits excellent binding properties, making it useful in various applications. The compound's unique structure allows it to interact with specific receptors and enzymes, making it useful in drug development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still under investigation. However, studies have shown that the compound exhibits excellent antioxidant properties, making it useful in the treatment of oxidative stress-related diseases. The compound has also shown promising results in the treatment of neurological diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[1-(3-methoxybenzyl)-3-methyl-1H-1,2,4-triazol-5-yl]pyridine in lab experiments include its unique properties, making it useful in various applications. The compound exhibits excellent coordination properties, making it useful in the synthesis of metal complexes. The compound's unique structure also allows it to interact with specific receptors and enzymes, making it useful in drug development.
The limitations of using this compound in lab experiments include its high cost and limited availability. The compound's synthesis is complex, making it challenging to produce in large quantities. This limitation makes it difficult to conduct large-scale experiments.

Future Directions

There are several future directions for research on 4-[1-(3-methoxybenzyl)-3-methyl-1H-1,2,4-triazol-5-yl]pyridine. One of the significant areas of research is the development of new drugs using this compound. The unique properties of the compound make it an attractive candidate for drug development.
Another area of research is the use of this compound in the treatment of neurological diseases. Studies have shown promising results in the treatment of Alzheimer's and Parkinson's diseases.
Further research is also needed to understand the compound's mechanism of action fully. This understanding will help in the development of new drugs and the optimization of existing drugs.
Conclusion:
In conclusion, this compound is a chemical compound that exhibits unique properties, making it useful in various fields. The compound's potential applications in drug development and the treatment of neurological diseases make it an attractive candidate for further research. However, the high cost and limited availability of the compound pose significant challenges in conducting large-scale experiments.

Synthesis Methods

The synthesis of 4-[1-(3-methoxybenzyl)-3-methyl-1H-1,2,4-triazol-5-yl]pyridine involves the reaction of 3-methoxybenzylamine and 4-(3-methyl-1H-1,2,4-triazol-5-yl)pyridine in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the resulting compound is purified through various methods.

Scientific Research Applications

The compound 4-[1-(3-methoxybenzyl)-3-methyl-1H-1,2,4-triazol-5-yl]pyridine has been extensively studied for its potential applications in various fields. One of the significant areas of research is its use as a ligand in coordination chemistry. The compound has demonstrated excellent coordination properties, making it useful in the synthesis of metal complexes.
Another area of research is the use of this compound in the development of new drugs. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's, and Parkinson's. The compound's unique properties make it an attractive candidate for drug development.